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Compound of Interest

3,5-Dichloropyrazine-2-
Compound Name:
carbaldehyde

Cat. No.: B152530

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
3,5-Dichloropyrazine-2-carbaldehyde, a heterocyclic compound of interest in synthetic
chemistry and drug discovery. The information is presented to facilitate its use in research and
development settings.

Core Physical and Chemical Data

3,5-Dichloropyrazine-2-carbaldehyde, with the CAS Number 136866-27-8, is a substituted

pyrazine derivative.[1][2][3][4][5][6][7][8][9] Its fundamental properties are summarized in the
table below.
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Property Value Source(s)
Molecular Formula CsH2CI2N20 517181191
Molecular Weight 176.99 g/mol [5]

Density 1.588 g/cm3 [5]

Boiling Point 240.75 °C at 760 mmHg [5]

Flash Point 99.403 °C [5]

Vapor Pressure

0.037 mmHg at 25 °C

Refractive Index

1.617

Physical Form

Yellow to Brown Sticky Oil to
Semi-Solid

[1]

Purity

Typically =295% or 298%

[1]i4]8]

Storage Conditions

Inert atmosphere, 2-8 °C

[1]

Spectral Data

Spectroscopic data is crucial for the structural elucidation and confirmation of 3,5-

Dichloropyrazine-2-carbaldehyde. Available spectral information includes:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR data are
available for this compound.[10]

o Infrared (IR) Spectroscopy: IR spectral data has been recorded.[10]

» Mass Spectrometry (MS): Mass spectral data is available.[10]

e Raman and ESR Spectroscopy: Raman and Electron Spin Resonance (ESR) spectra are

also reported to be available.[10]

Experimental Protocols

While specific experimental procedures for determining the physical properties of 3,5-

Dichloropyrazine-2-carbaldehyde are not detailed in the provided search results, standard
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methodologies for organic compounds are applicable.

Determination of Boiling Point (Simple Distillation)

The boiling point of a liquid organic compound such as 3,5-Dichloropyrazine-2-carbaldehyde
can be determined using a simple distillation apparatus.[11]

Procedure:
e The compound is placed in a round-bottom flask.
e The flask is heated, and the temperature of the vapor is measured with a thermometer.

e The temperature at which the vapor pressure of the liquid equals the surrounding
atmospheric pressure, and the liquid rapidly vaporizes, is recorded as the boiling point.[11]
The vapor is then cooled and collected in a separate flask.[11]

General Workflow for Compound Characterization

The process of characterizing a chemical compound like 3,5-Dichloropyrazine-2-
carbaldehyde typically follows a logical workflow to ensure its identity and purity.
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General Workflow for Compound Characterization
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Caption: A general workflow for the synthesis, purification, and characterization of a chemical
compound.

Safety and Handling

3,5-Dichloropyrazine-2-carbaldehyde is associated with the following hazard statements:
H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye
irritation), and H335 (May cause respiratory irritation).[1] Appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when
handling this chemical. Work should be conducted in a well-ventilated area or a fume hood. For
detailed safety information, refer to the Safety Data Sheet (SDS).[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b152530?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

